Cas no 895008-10-3 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895008-10-3
• MF: C₂₁H₁₆N₄O₃S
• MW: 404.441742897034
• CID: 6528248
• Update Time: 2025-05-17

N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide
• Benzamide, N-(6-methyl-2-benzothiazolyl)-2-nitro-N-(3-pyridinylmethyl)-

• Inchi： 1S/C21H16N4O3S/c1-14-8-9-17-19(11-14)29-21(23-17)24(13-15-5-4-10-22-12-15)20(26)16-6-2-3-7-18(16)25(27)28/h2-12H,13H2,1H3
• InChI Key： KFEALNMDWOXUHL-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(C)C=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 625.7±65.0 °C(Predicted)
• pka: 4.33±0.12(Predicted)

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide

Professional Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895008-10-3)

N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 895008-10-3, represents a unique molecular structure that combines elements of benzothiazole, nitrobenzene, and pyridine moieties, making it a promising candidate for further exploration in drug discovery and development.

The benzothiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Specifically, the presence of a methyl group at the 6-position and a nitro group at the 2-position of the benzamide moiety introduces additional functional diversity. This structural configuration not only enhances the compound's potential to interact with biological targets but also opens up avenues for further chemical modifications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The combination of benzothiazole, nitrobenzene, and pyridine in N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide positions it as a versatile building block for designing molecules with enhanced pharmacological profiles. These moieties are known to exhibit activities ranging from anti-inflammatory to anticancer effects, making this compound a subject of intense interest.

The nitro group in the molecular structure is particularly noteworthy as it can serve multiple purposes in drug design. It can act as a bioisostere for other functional groups, influence electronic properties, and potentially enhance metabolic stability. Furthermore, the pyridine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug development. The interplay between these functional groups creates a complex system that warrants detailed investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets more accurately. These tools have been instrumental in identifying potential lead compounds for various therapeutic applications. In the case of N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide, computational studies suggest that it may interact with enzymes and receptors involved in critical biological pathways.

The benzamide moiety is another key feature of this compound that deserves attention. Benzamides are known for their ability to modulate various biological processes, including pain perception, inflammation, and neurotransmitter activity. By incorporating this moiety into the molecular framework of N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide, researchers aim to harness these properties for therapeutic benefit. The specific positioning of the benzamide group relative to the other functional groups likely influences its overall pharmacological activity.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules with similar structural features may have applications in treating neurological disorders, infectious diseases, and chronic conditions. The multifaceted nature of N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide makes it an attractive candidate for further preclinical and clinical investigations.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895008-10-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and predicted biological activities position it as a promising candidate for future drug development efforts. As research continues to uncover new applications for this compound and related molecules, its importance in addressing global health challenges is likely to grow.